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Compound of Interest

Compound Name: Boc-N-Me-Tyr(Bzl)-OH

Cat. No.: B558131 Get Quote

This guide provides a detailed overview of the core physicochemical properties of Nα-Boc-Nα-

methyl-O-benzyl-L-tyrosine, commonly abbreviated as Boc-N-Me-Tyr(Bzl)-OH. This compound

is a crucial building block in peptide synthesis, particularly for introducing N-methylated and O-

benzylated tyrosine residues into peptide sequences. Such modifications are of significant

interest to researchers and drug development professionals for their potential to enhance

peptide stability, bioactivity, and pharmacokinetic profiles.

Quantitative Physicochemical Data
The fundamental molecular characteristics of Boc-N-Me-Tyr(Bzl)-OH are summarized in the

table below. This data is essential for accurate experimental design, including stoichiometric

calculations for synthesis and analytical characterization.

Parameter Value Reference

Molecular Formula C22H27NO5 [1][2][3]

Molecular Weight 385.45 g/mol [1][3]

Synonym
Nα-Boc-O-benzyl-Nα-methyl-L-

tyrosine

CAS Number 64263-81-6
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The determination of the molecular weight and formula of Boc-N-Me-Tyr(Bzl)-OH is typically

achieved through standard analytical techniques in organic chemistry.

1. Mass Spectrometry for Molecular Weight Determination:

Objective: To determine the accurate mass of the molecule.

Methodology: High-resolution mass spectrometry (HRMS), often using techniques like

Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI), is

employed.

A sample of Boc-N-Me-Tyr(Bzl)-OH is dissolved in a suitable solvent (e.g., acetonitrile or

methanol).

The solution is introduced into the mass spectrometer.

The instrument ionizes the molecules and separates them based on their mass-to-charge

ratio (m/z).

The resulting spectrum will show a prominent peak corresponding to the molecular ion

[M+H]+ or other adducts, from which the exact molecular weight can be calculated.

2. Elemental Analysis for Molecular Formula Determination:

Objective: To determine the empirical and molecular formula by quantifying the percentage

composition of each element.

Methodology:

A precisely weighed sample of the compound is combusted in a controlled environment.

The combustion products (CO2, H2O, N2) are collected and measured.

The percentage of Carbon, Hydrogen, and Nitrogen in the original sample is calculated

from the masses of the combustion products.

The percentage of Oxygen is typically determined by difference.
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These percentages are used to derive the empirical formula. Combined with the molecular

weight from mass spectrometry, the molecular formula is confirmed.

Visualization of Molecular Structure
The following diagram illustrates the key functional groups that constitute the Boc-N-Me-
Tyr(Bzl)-OH molecule.
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Figure 1: Functional components of Boc-N-Me-Tyr(Bzl)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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